Cas no 1270306-31-4 (2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid
• CAS No: 1270306-31-4
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5961063
• PubChem ID: 55273062
• Update Time: 2025-10-29

2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid
• Phenylalanine, 6-fluoro-2-methyl-
• EN300-1835587
• 1270306-31-4
• AKOS006322287
• SCHEMBL20889265

• Inchi： 1S/C10H12FNO2/c1-6-3-2-4-8(11)7(6)5-9(12)10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： MSMXPWDERTUNKF-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C)F)C(N)C(=O)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 327.2±42.0 °C(Predicted)
• pka: 2.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid

Introduction to 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid (CAS No. 1270306-31-4)

2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1270306-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids, featuring a unique structural motif that combines an amino group, a carboxylic acid moiety, and a phenyl ring substituted with fluorine and methyl groups. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for drug discovery and development.

The structure of 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid is characterized by a propyl chain linked to a benzene ring that is further modified by a fluorine atom at the 2-position and a methyl group at the 6-position. This arrangement creates a molecule with potential interactions with biological targets, including enzymes and receptors. The fluorine substituent, in particular, is well-known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties in drug molecules.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their broad spectrum of biological activities. The methylphenyl group in this compound contributes to its lipophilicity, which can be advantageous for crossing biological membranes. Additionally, the amino group provides a site for further chemical modifications, allowing for the synthesis of derivatives with enhanced pharmacological properties.

Current research in the field of neurological disorders has highlighted the potential of 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid as a lead compound. Studies suggest that this molecule may interact with neurotransmitter systems, particularly those involving serotonin and dopamine. The fluorine atom, being electron-withdrawing, can modulate the electronic properties of the aromatic ring, influencing its binding interactions with biological targets. This has led to investigations into its potential role as an intermediate in the synthesis of novel therapeutic agents for conditions such as depression, anxiety, and neurodegenerative diseases.

The pharmaceutical industry has been actively exploring aminocarboxylic acids as pharmacophores due to their versatility in drug design. The combination of an amino group and a carboxylic acid in 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid allows for salt formation, which can improve solubility and bioavailability. Furthermore, the presence of both fluorine and methyl groups provides multiple sites for selective functionalization, enabling the creation of highly tailored derivatives.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds, including 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid, to identify potential drug candidates. Machine learning algorithms have been employed to predict binding affinities and pharmacokinetic profiles, streamlining the drug discovery process. These computational methods have revealed that this compound exhibits promising characteristics for further optimization as a therapeutic agent.

The synthesis of 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of the fluorine atom via nucleophilic aromatic substitution and the attachment of the propyl chain through condensation reactions. Advanced synthetic techniques such as flow chemistry have been utilized to improve yield and purity, ensuring that researchers have access to high-quality material for their studies.

In conclusion, 2-amino-3-(2-fluoro-6-methylphenyl)propanoic acid (CAS No. 1270306-31-4) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a lead molecule in the development of novel therapeutics continues to be explored, particularly in the context of neurological disorders. As research progresses, further insights into its pharmacological properties are expected to emerge, paving the way for new treatments targeting various diseases.